![molecular formula C15H24N4O3 B6273989 rac-(2R,3R)-1-tert-butyl-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-5-oxopyrrolidine-3-carboxamide, trans CAS No. 1820580-53-7](/img/no-structure.png)
rac-(2R,3R)-1-tert-butyl-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-5-oxopyrrolidine-3-carboxamide, trans
Overview
Description
Rac-(2R,3R)-1-tert-butyl-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-5-oxopyrrolidine-3-carboxamide, trans is a useful research compound. Its molecular formula is C15H24N4O3 and its molecular weight is 308.4. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-1-tert-butyl-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-5-oxopyrrolidine-3-carboxamide, trans involves the synthesis of the pyrazole and pyrrolidine moieties separately, followed by their coupling to form the final compound.", "Starting Materials": [ "2-methoxyethylamine", "ethyl acetoacetate", "tert-butyl isocyanide", "4-bromo-1H-pyrazole", "sodium hydride", "ethyl 2-bromoacetate", "3-hydroxyproline", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "triethylamine", "acetic acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid", "a. React 2-methoxyethylamine with ethyl acetoacetate in the presence of sodium hydride to form 1-(2-methoxyethyl)-3-oxobutyl acetate.", "b. Hydrolyze the acetate group using acetic acid and water to obtain 1-(2-methoxyethyl)-3-oxobutanoic acid.", "c. React the acid with 4-bromo-1H-pyrazole in the presence of triethylamine and 4-dimethylaminopyridine to form 1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid.", "Step 2: Synthesis of (2R,3R)-3-tert-butyl-2-(hydroxymethyl)pyrrolidine", "a. React ethyl 2-bromoacetate with 3-hydroxyproline in the presence of sodium hydride to form ethyl 3-(2-bromoacetyl)prolinate.", "b. React the product with tert-butyl isocyanide in the presence of triethylamine to form (2R,3R)-3-tert-butyl-2-(1-methyl-1H-imidazol-4-yl)pyrrolidine.", "c. Hydrolyze the imidazole group using methanol and water to obtain (2R,3R)-3-tert-butyl-2-(hydroxymethyl)pyrrolidine.", "Step 3: Coupling of pyrazole and pyrrolidine moieties", "a. React 1-(2-methoxyethyl)-1H-pyrazole-4-carboxylic acid with (2R,3R)-3-tert-butyl-2-(hydroxymethyl)pyrrolidine in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to form rac-(2R,3R)-1-tert-butyl-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]-5-oxopyrrolidine-3-carboxamide, trans." ] } | |
CAS No. |
1820580-53-7 |
Molecular Formula |
C15H24N4O3 |
Molecular Weight |
308.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
